Cas no 1343747-96-5 (4-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]pyridin-3-amine)

• Product Name: 4-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]pyridin-3-amine
• CAS No: 1343747-96-5
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5149556
• PubChem ID: 63329413
• Update Time: 2025-06-08

4-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 4-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-
• 4-Methyl-N-((3-methyl-1h-pyrazol-4-yl)methyl)pyridin-3-amine
• 4-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]pyridin-3-amine

• Inchi： 1S/C11H14N4/c1-8-3-4-12-7-11(8)13-5-10-6-14-15-9(10)2/h3-4,6-7,13H,5H2,1-2H3,(H,14,15)
• InChI Key： MWNKXRRPADYVEX-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C)=C1NCC1=CNN=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]pyridin-3-amine

4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]pyridin-3-amine (CAS No. 1343747-96-5): An Overview of Its Properties, Applications, and Recent Research

4-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]pyridin-3-amine (CAS No. 1343747-96-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPA, has garnered attention due to its unique chemical structure and biological activities. In this article, we will delve into the properties, applications, and recent research developments surrounding this compound.

Chemical Structure and Physical Properties

MMPA is a pyridine derivative characterized by a 4-methylpyridin-3-amine core linked to a 3-methylpyrazole moiety through a methylene bridge. The molecular formula of MMPA is C₁₂H₁₅N₅, and its molecular weight is approximately 229.28 g/mol. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental conditions.

The physical properties of MMPA include a melting point of around 105°C and a boiling point of approximately 280°C under standard atmospheric pressure. These properties make it stable under typical laboratory conditions, facilitating its use in both synthetic and analytical processes.

Biological Activities and Mechanisms of Action

MMPA has been extensively studied for its biological activities, particularly in the context of pharmacological applications. One of the key areas of interest is its potential as an inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV). DPP-IV is involved in the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which play crucial roles in glucose homeostasis.

Recent studies have shown that MMPA effectively inhibits DPP-IV activity, leading to increased levels of GLP-1 and GIP. This mechanism has significant implications for the treatment of type 2 diabetes mellitus (T2DM). By enhancing the levels of these incretin hormones, MMPA can improve insulin secretion and glucose tolerance, thereby contributing to better glycemic control.

In addition to its DPP-IV inhibitory properties, MMPA has also been investigated for its anti-inflammatory effects. Research has demonstrated that it can modulate the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that MMPA may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Synthetic Routes and Chemical Synthesis

The synthesis of MMPA involves several well-established chemical reactions. One common approach is the coupling reaction between 4-methylpyridin-3-amine and 3-methylpyrazole using a suitable coupling reagent such as N,N'-carbonyldiimidazole (CDI) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction typically proceeds under mild conditions, yielding high yields of the desired product.

An alternative synthetic route involves the reaction of 4-methylpyridine with an appropriate amine derivative followed by functional group manipulation to introduce the pyrazole moiety. This method offers flexibility in terms of substituent variation, allowing for the synthesis of structurally diverse analogs with potential enhanced biological activities.

Clinical Trials and Therapeutic Potential

The therapeutic potential of MMPA has been evaluated in several preclinical studies, with promising results. In animal models of T2DM, administration of MMPA has been shown to improve glucose tolerance and reduce fasting blood glucose levels. These findings have paved the way for further clinical investigations.

A phase I clinical trial evaluating the safety and pharmacokinetics of MMPA strong> in healthy volunteers was recently completed. The trial demonstrated that the compound was well-tolerated at various dose levels, with no significant adverse effects reported. Preliminary data also indicated favorable pharmacokinetic profiles, supporting its further development as a potential therapeutic agent.

In parallel with clinical trials, ongoing research is focused on optimizing the formulation and delivery methods for < strong >MMPA< / strong > to enhance its bioavailability and therapeutic efficacy. Novel drug delivery systems such as nanoparticles and liposomes are being explored to achieve sustained release and targeted delivery to specific tissues or organs. p > p > p > article > response >